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Compound of Interest

Compound Name: Indium(i)iodide

Cat. No.: B13145209 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the orthorhombic crystal

structure of indium(I) iodide (InI). The information presented herein is curated for researchers,

scientists, and professionals in drug development who require a detailed understanding of this

compound's solid-state characteristics. This document summarizes key crystallographic data,

outlines experimental methodologies for its synthesis and characterization, and visualizes the

procedural workflow.

Crystallographic Data Summary
Indium(I) iodide crystallizes in a brown-red solid form with a layered orthorhombic structure.[1]

[2] The arrangement of atoms in the crystal lattice is crucial for understanding its physical and

chemical properties, which are of interest in various applications, including as a semiconductor

material for radiation detection.[2][3] The key crystallographic parameters for orthorhombic InI

are summarized in the tables below.

Lattice Parameters
The unit cell dimensions of orthorhombic indium(I) iodide have been determined through X-ray

diffraction techniques.[1][4][5] These parameters define the size and shape of the repeating

unit in the crystal lattice.
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Lattice Parameter Value (Å) Reference

a 4.75 - 4.7630(5) [1][4][5]

b 12.76 - 12.792(1) [1][4][5]

c 4.91 - 4.9124(4) [1][4][5]

Crystal System and Space Group
The crystal structure is characterized by its symmetry elements, which are mathematically

described by the space group.

Property Description Reference

Crystal System Orthorhombic [1][2]

Space Group Cmcm (No. 63) [1][6]

Atomic Coordinates and Bonding Information
The structure consists of two-dimensional sheets of InI oriented in the (0, 1, 0) direction.[6]

Within these layers, each indium ion (In¹⁺) is coordinated to five iodide ions (I¹⁻), forming a

network of corner and edge-sharing InI₅ square pyramids.[6]

Bond Bond Length (Å) Reference

In-I (shorter) 3.22 - 3.23 [4][6]

In-I (longer) 3.46 - 3.47 [4][6]

In-In (shortest) 3.58 [4]

I-I (shortest) 4.44 [4]

Experimental Protocols
The determination of the orthorhombic crystal structure of indium(I) iodide relies on its

synthesis and subsequent analysis using crystallographic techniques.
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Synthesis of Indium(I) Iodide
High-quality single crystals of InI can be obtained through various methods, primarily involving

the reaction of elemental indium with iodine or an indium halide. A common laboratory-scale

synthesis is detailed below.

Objective: To synthesize crystalline indium(I) iodide.

Materials:

Indium metal (In)

Iodine (I₂) or Indium(III) iodide (InI₃)

Mercury(II) iodide (HgI₂) (alternative reactant)

Quartz tube

Vacuum pump

Tube furnace

Procedure:

Reactant Preparation: A stoichiometric amount of indium metal and either iodine or

indium(III) iodide is placed in a quartz tube.

Evacuation: The tube is evacuated to create a vacuum. This prevents the oxidation of the

reactants at high temperatures.

Heating: The sealed tube is heated in a furnace to a temperature between 300 °C and 400

°C.[1]

Reaction with Iodine: 2In + I₂ → 2InI[1]

Reaction with Indium(III) iodide: 2In + InI₃ → 3InI[1]

Alternative reaction with Mercury(II) iodide at 350 °C: 2In + HgI₂ → 2InI + Hg[1]
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Crystal Growth: The vapor of InI condenses on a cooler surface of the tube, forming

brownish-red plate-like crystals.[4]

Purification (Optional): Further purification can be achieved through techniques like fractional

distillation or zone refining to obtain high-purity crystals for semiconductor applications.[3][5]

Crystallographic Characterization
The primary technique for determining the crystal structure of a material is X-ray diffraction

(XRD).

Objective: To determine the crystal structure and lattice parameters of the synthesized InI.

Instrumentation:

Single-crystal or powder X-ray diffractometer

X-ray source (e.g., Cu Kα or Cr Kα radiation)

Procedure:

Sample Preparation: A suitable single crystal is mounted on the goniometer of the

diffractometer. For powder XRD, the crystalline sample is finely ground and placed in a

sample holder.

Data Collection: The sample is irradiated with a monochromatic X-ray beam. The diffraction

pattern, consisting of a set of diffraction peaks at specific angles, is recorded. Weissenberg

and powder photographs are common methods for this.[4]

Data Analysis:

The positions and intensities of the diffraction peaks are analyzed.

The Miller indices (hkl) are assigned to each peak.

The lattice parameters (a, b, c) and the space group are determined from the diffraction

data.
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Advanced analysis, such as Rietveld refinement, can be used to refine the atomic

positions within the unit cell.

Visualized Experimental Workflow
The following diagram illustrates the general workflow for the synthesis and structural

characterization of orthorhombic indium(I) iodide.
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Synthesis and Characterization Workflow of InI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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